molecular formula C12H15NO2 B8676628 4-(3,5-Dimethoxyphenyl)butanenitrile

4-(3,5-Dimethoxyphenyl)butanenitrile

Cat. No.: B8676628
M. Wt: 205.25 g/mol
InChI Key: GCKAZRAEQXTNPO-UHFFFAOYSA-N
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Description

4-(3,5-Dimethoxyphenyl)butanenitrile (compound 11) is a nitrile derivative featuring a butanenitrile backbone substituted with a 3,5-dimethoxyphenyl group. This compound is synthesized via substitution reactions, where a hydroxyl group in the precursor alcohol (compound 9) is replaced by a nitrile functional group .

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

4-(3,5-dimethoxyphenyl)butanenitrile

InChI

InChI=1S/C12H15NO2/c1-14-11-7-10(5-3-4-6-13)8-12(9-11)15-2/h7-9H,3-5H2,1-2H3

InChI Key

GCKAZRAEQXTNPO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)CCCC#N)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Differences

Property 4-(3,5-Dimethoxyphenyl)butanenitrile (11) Precursor Alcohol (9)
Functional Group Nitrile (-CN) Hydroxyl (-OH)
Backbone Butanenitrile Tetrahydrofuran-derived alcohol
Substituents 3,5-Dimethoxyphenyl Methoxy, tert-butyldimethylsilyl (TBS) ether
Key ¹³C-NMR Shifts (ppm) ~115–125 (nitrile carbon) 62.4 (CH2OH), 55.5 (OCH3)

Key Observations :

  • The nitrile group in compound 11 introduces a distinct electron-withdrawing character, contrasting with the hydroxyl group in compound 9 , which is polar and hydrogen-bonding capable.
  • The 3,5-dimethoxy substitution pattern in 11 enhances aromatic stability and directs electrophilic substitution reactions meta to the methoxy groups, a feature absent in non-symmetrical analogs.

Physicochemical Properties

Parameter 4-(3,5-Dimethoxyphenyl)butanenitrile 4-Methoxyphenylbutanenitrile
Boiling Point ~250–260°C (estimated) ~230–240°C
Solubility Moderate in polar aprotic solvents High in dichloromethane
LogP 2.1 1.8

Key Observations :

  • The dual methoxy groups in 11 increase hydrophilicity compared to mono-substituted analogs but reduce volatility.
  • Nitrile derivatives with bulkier substituents (e.g., tert-butyl) show lower solubility in polar solvents due to steric hindrance.

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